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Compound of Interest

Compound Name: 5,7-Dimethylundecane

Cat. No.: B100999 Get Quote

A Note to Researchers: This guide addresses the current state of knowledge regarding the

bioactivity of synthetic versus natural 5,7-dimethylundecane. Initial investigations into the

available scientific literature reveal a significant gap in research on the biological activity of this

specific branched alkane. As of late 2025, no direct comparative studies evaluating the

bioactivity of synthetic versus naturally sourced 5,7-dimethylundecane have been published.

Furthermore, there is a general scarcity of data on the bioactivity of 5,7-dimethylundecane,

regardless of its origin.

This guide, therefore, serves a dual purpose: to summarize the existing physicochemical data

for 5,7-dimethylundecane and to highlight the current research void, thereby identifying

opportunities for future investigation. For researchers and drug development professionals, this

document provides a foundational summary and a call to explore the potential biological roles

of this molecule.

Physicochemical Properties
While bioactivity data is lacking, the fundamental physicochemical properties of 5,7-
dimethylundecane have been characterized. These properties are crucial for any future in

vitro or in vivo studies.
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Property Value Source

Molecular Formula C13H28 PubChem[1]

Molecular Weight 184.37 g/mol LookChem[2]

IUPAC Name 5,7-dimethylundecane PubChem[1]

CAS Number 17312-83-3 LookChem[2]

Appearance
Colorless, odorless liquid (at

room temperature)
LookChem[2]

XLogP3 6.7 PubChem[1]

Natural Occurrence
Direct evidence for the natural occurrence of 5,7-dimethylundecane is not prominently

documented. However, its isomer, 4,7-dimethylundecane, has been identified in Nicotiana

tabacum (tobacco) and Allium cepa (onion).[3] This suggests that branched alkanes of similar

structure are present in the plant kingdom and could potentially be found in other natural

sources. The primary natural source of a wide range of alkanes is petroleum, where 5,7-
dimethylundecane is found in trace amounts.[2]

Synthetic Production
Synthetic routes to 5,7-dimethylundecane, and branched alkanes in general, typically involve

well-established organic chemistry reactions. These methods offer high purity and the potential

for producing specific stereoisomers, which would be critical for detailed bioactivity studies. A

general synthetic approach could involve the coupling of alkyl halides with organometallic

reagents or multi-step processes involving aldol condensation followed by hydrodeoxygenation.

A generalized workflow for the synthesis of a branched alkane like 5,7-dimethylundecane is

outlined below. This process would involve the formation of carbon-carbon bonds to construct

the undecane backbone with methyl branches at the desired positions, followed by reduction to

the final alkane.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5_7-Dimethylundecane
https://www.lookchem.com/casno17312-83-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/5_7-Dimethylundecane
https://www.lookchem.com/casno17312-83-3.html
https://www.lookchem.com/casno17312-83-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/5_7-Dimethylundecane
https://www.benchchem.com/product/b100999?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4_7-Dimethylundecane
https://www.benchchem.com/product/b100999?utm_src=pdf-body
https://www.benchchem.com/product/b100999?utm_src=pdf-body
https://www.lookchem.com/casno17312-83-3.html
https://www.benchchem.com/product/b100999?utm_src=pdf-body
https://www.benchchem.com/product/b100999?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Materials

Synthesis Steps

Purification

Final Product

Alkyl Halide 1

Coupling Reaction
(e.g., Grignard, Gilman)

Alkyl Halide 2

Aldol Condensation

Organometallic Reagent

Chromatography

IntermediateHydrodeoxygenation

Intermediate

Synthetic 5,7-Dimethylundecane

Click to download full resolution via product page

A generalized workflow for the synthesis of branched alkanes.

Experimental Protocols
Due to the absence of published bioactivity studies, there are no specific experimental

protocols to report for 5,7-dimethylundecane. However, should researchers wish to

investigate its bioactivity, standard assays could be employed, including:
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Cytotoxicity Assays: Using cell lines relevant to a specific therapeutic area (e.g., cancer cell

lines, neuronal cells) to determine the concentration at which 5,7-dimethylundecane may

be toxic.

Antimicrobial Assays: Testing against a panel of bacteria and fungi to assess its potential as

an antimicrobial agent.

Enzyme Inhibition Assays: Screening against a variety of enzymes to identify potential

inhibitory activity.

Receptor Binding Assays: To determine if 5,7-dimethylundecane interacts with specific

cellular receptors.

Conclusion and Future Outlook
The comparison of bioactivity between synthetic and natural 5,7-dimethylundecane is

currently a nascent field of inquiry. The lack of available data presents a clear opportunity for

novel research. Future studies should focus on:

Isolation and Identification: A thorough investigation of various natural sources to isolate and

quantify 5,7-dimethylundecane.

Stereospecific Synthesis: The development of synthetic methods to produce different

stereoisomers of 5,7-dimethylundecane, as stereochemistry can significantly impact

bioactivity.

Broad-Spectrum Bioactivity Screening: The evaluation of both natural isolates and synthetic

enantiomers in a wide range of biological assays to uncover any potential therapeutic effects.

For researchers in natural product chemistry, pharmacology, and drug discovery, 5,7-
dimethylundecane represents an unexplored molecule with untapped potential. The

groundwork for its physicochemical characterization is laid; the exploration of its biological

function awaits.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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